Cas no 1267622-29-6 (2,4-Dimethyl-6-methoxybenzyl chloride)

• Product Name: 2,4-Dimethyl-6-methoxybenzyl chloride
• CAS No: 1267622-29-6
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 5007740
• Update Time: 2025-10-09

2,4-Dimethyl-6-methoxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-6-methoxybenzyl chloride

• Inchi： 1S/C10H13ClO/c1-7-4-8(2)9(6-11)10(5-7)12-3/h4-5H,6H2,1-3H3
• InChI Key： ACGKMRRRJWODMX-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C)=CC=1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• XLogP3: 3
• Topological Polar Surface Area: 9.2

Additional information on 2,4-Dimethyl-6-methoxybenzyl chloride

Comprehensive Overview of 2,4-Dimethyl-6-methoxybenzyl chloride (CAS No. 1267622-29-6): Properties, Applications, and Industry Insights

2,4-Dimethyl-6-methoxybenzyl chloride (CAS No. 1267622-29-6) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This chlorinated derivative of methoxybenzyl exhibits unique reactivity due to the presence of both electron-donating methoxy and electron-withdrawing chloride groups, making it a valuable building block in modern synthetic chemistry. With the growing demand for high-purity benzyl chloride derivatives, this compound has garnered significant attention from researchers and industrial manufacturers alike.

The molecular structure of 2,4-Dimethyl-6-methoxybenzyl chloride features a benzene ring substituted with two methyl groups at positions 2 and 4, a methoxy group at position 6, and a reactive chloromethyl group. This specific arrangement contributes to its enhanced stability compared to simpler benzyl chlorides while maintaining sufficient reactivity for nucleophilic substitution reactions. Recent studies highlight its utility in asymmetric synthesis and catalyzed cross-coupling reactions, addressing the pharmaceutical industry's need for complex chiral molecules.

In the context of green chemistry trends, researchers are exploring eco-friendly synthetic routes for 1267622-29-6 that minimize hazardous byproducts. The compound's compatibility with biocatalytic processes and flow chemistry systems positions it as a candidate for sustainable manufacturing. Analytical techniques like HPLC purity analysis and GC-MS characterization are crucial for quality control, especially when the material is used in API (Active Pharmaceutical Ingredient) production.

The global market for methoxybenzyl derivatives shows steady growth, driven by increasing R&D investment in small molecule therapeutics and crop protection agents. Regulatory considerations for 2,4-Dimethyl-6-methoxybenzyl chloride focus on proper handling procedures rather than usage restrictions, making it accessible for legitimate research purposes. Storage recommendations typically emphasize protection from moisture and light to maintain the compound's chemical integrity over extended periods.

Emerging applications include its use in liquid crystal materials and organic electronic components, where the methoxy group's electron-donating properties can tune material characteristics. Patent analyses reveal growing interest in 1267622-29-6 as a precursor for photoactive compounds and specialty coatings. These developments align with current industry priorities such as renewable energy materials and advanced display technologies.

From a synthetic perspective, the compound's regioselective reactivity allows for controlled functionalization, a feature particularly valuable in medicinal chemistry projects. Computational chemistry studies have modeled its molecular orbital interactions to predict reactivity patterns, supporting rational drug design approaches. These computational tools help researchers optimize reaction conditions when working with 2,4-Dimethyl-6-methoxybenzyl chloride, reducing experimental trial-and-error.

Quality specifications for CAS 1267622-29-6 typically require ≥98% purity, with particular attention to residual solvent levels and heavy metal content when used in pharmaceutical contexts. Advanced purification methods like recrystallization and column chromatography are commonly employed to meet these standards. The compound's physicochemical properties, including melting point range and solubility profile, are well-documented to facilitate formulation development.

In analytical applications, derivatives of 2,4-Dimethyl-6-methoxybenzyl chloride serve as chromatographic standards and mass spectrometry tags for sensitive detection methods. Its UV absorption characteristics make it useful for spectroscopic calibration, particularly in the 250-300 nm range. These analytical uses complement its primary role as a synthetic intermediate, demonstrating the compound's multidisciplinary value.

Supply chain considerations for 1267622-29-6 emphasize reliable sourcing from GMP-compliant manufacturers with robust quality assurance systems. The compound's shelf life and storage stability are frequently discussed topics among purchasers, highlighting the importance of proper chemical inventory management practices. Technical datasheets typically provide detailed guidance on compatibility with common reagents and recommended handling precautions.

Future research directions may explore the compound's potential in metal-organic frameworks (MOFs) and covalent organic polymers, expanding its utility beyond traditional organic synthesis. The continuing evolution of green synthetic methodologies will likely influence production processes for 2,4-Dimethyl-6-methoxybenzyl chloride, aligning with the chemical industry's sustainability goals. These developments ensure the compound's relevance in cutting-edge chemical research and industrial applications for years to come.